Cas no 132623-12-2 (3-(Carboxymethyl)-7-chloro-1H-indole-2-carboxylic acid)

• Product Name: 3-(Carboxymethyl)-7-chloro-1H-indole-2-carboxylic acid
• CAS No: 132623-12-2
• MF: C₁₁H₈ClNO₄
• MW: 253.638522148132
• CID: 1094561
• PubChem ID: 19750854
• Update Time: 2025-06-08

3-(Carboxymethyl)-7-chloro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Carboxymethyl)-7-chloro-1H-indole-2-carboxylic acid
• 132623-12-2
• CHEMBL282875
• SCHEMBL9449537
• 3-(Carboxymethyl)-7-chloro-1H-indole-2-carboxylicacid

• Inchi： 1S/C11H8ClNO4/c12-7-3-1-2-5-6(4-8(14)15)10(11(16)17)13-9(5)7/h1-3,13H,4H2,(H,14,15)(H,16,17)
• InChI Key： CMPRZLGSTGUIDY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1NC(C(=O)O)=C2CC(=O)O

Computed Properties

• Exact Mass: 253.0141854g/mol
• Monoisotopic Mass: 253.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 90.4Ų

Additional information on 3-(Carboxymethyl)-7-chloro-1H-indole-2-carboxylic acid

Introduction to 3-(Carboxymethyl)-7-chloro-1H-indole-2-carboxylic acid (CAS No. 132623-12-2)

3-(Carboxymethyl)-7-chloro-1H-indole-2-carboxylic acid, identified by the CAS number 132623-12-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This indole derivative exhibits a unique structural framework, combining a carboxymethyl group, a chloro substituent, and a carboxylic acid functionality on an indole core. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds.

The compound's significance lies in its potential applications across multiple domains, including medicinal chemistry, agrochemicals, and material science. The presence of both polar and hydrophobic moieties in its structure allows for diverse interactions with biological targets, making it a promising candidate for further exploration in drug discovery. Recent advancements in computational chemistry have enabled more precise modeling of its interactions, suggesting novel therapeutic pathways.

In the realm of medicinal chemistry, 3-(Carboxymethyl)-7-chloro-1H-indole-2-carboxylic acid has been investigated for its pharmacological properties. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and neurological disorders. The chloro substituent, in particular, is known to enhance binding affinity in many pharmacological contexts, a property that has been leveraged in the design of targeted therapeutics.

One of the most compelling aspects of this compound is its versatility as a building block. Researchers have utilized it to synthesize various heterocyclic compounds that mimic natural products with known bioactivity. For instance, modifications at the carboxymethyl and carboxylic acid positions have led to derivatives with enhanced solubility and metabolic stability, critical factors for drug candidates. The indole core itself is a privileged scaffold in medicinal chemistry, known for its role in numerous bioactive molecules.

The synthesis of 3-(Carboxymethyl)-7-chloro-1H-indole-2-carboxylic acid presents an interesting challenge due to the need for precise functionalization around the indole ring. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have streamlined the process, allowing for higher yields and cleaner products. These advances have made it more feasible to explore its derivatives on an industrial scale.

Recent publications highlight the compound's role in developing novel antimicrobial agents. The combination of structural features inherent to 3-(Carboxymethyl)-7-chloro-1H-indole-2-carboxylic acid has shown promise in disrupting bacterial cell wall synthesis and inhibiting key metabolic pathways. Such findings are particularly relevant in the context of rising antibiotic resistance, where innovative chemical entities are urgently needed.

Moreover, the compound has been explored for its potential applications in material science. Its ability to form stable complexes with metals and other small molecules makes it useful in designing functional materials for sensors and catalysts. The chloro group's coordinating properties have been exploited to create luminescent materials that could find applications in optoelectronic devices.

The growing interest in green chemistry has also influenced research on 3-(Carboxymethyl)-7-chloro-1H-indole-2-carboxylic acid. Efforts are underway to develop environmentally friendly synthetic routes that minimize waste and hazardous byproducts. Such initiatives align with global trends toward sustainable chemical practices and ensure that future applications of this compound are both effective and responsible.

In conclusion, 3-(Carboxymethyl)-7-chloro-1H-indole-2-carboxylic acid (CAS No. 132623-12-2) represents a multifaceted compound with broad potential across pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes offer opportunities for innovation, while ongoing research continues to uncover new applications and synthetic strategies. As our understanding of its properties evolves, so too will its role in advancing scientific and technological progress.